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Compound of Interest

Compound Name: Swietemahalactone

Cat. No.: B12374289 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for pure Swietemahalactone is currently

available. The following information is based on toxicity studies of Swietenia mahagoni extracts

and general best practices for handling chemical compounds with unknown toxicity. It is

imperative to treat Swietemahalactone with a high degree of caution.

Summary of Key Safety Information
This document provides essential guidance for the safe handling and disposal of

Swietemahalactone in a laboratory setting. Due to the absence of specific toxicological data

for the pure compound, a conservative approach is recommended, treating it as a potentially

hazardous substance. The information herein is compiled from studies on Swietenia mahagoni

extracts and standard laboratory safety protocols.

Quantitative Toxicity Data of Swietenia mahagoni
Extracts
The following table summarizes the available toxicity data for extracts from Swietenia

mahagoni, the natural source of Swietemahalactone. This data should be considered as a

preliminary indicator of potential biological activity and toxicity.
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Extract Source Assay Type Test Organism Results Citation

Methanolic Seed

Extract

Brine Shrimp

Lethality Assay

Artemia salina

(brine shrimp)

Moderate

cytotoxicity at

0.68 mg/mL

(LD50 after 24h)

[1]

Fruit Peel Extract

Insecticidal

Effectiveness

Test

Aedes aegypti

(mosquito)
LC50 of 3.796% [2]

Acetone Leaf

Extract

Insecticidal

Toxicity

Aphis gossypii

(cotton aphid)

LC50 of 197.70

mg·L−1
[3]

Personal Protective Equipment (PPE)
Given the unknown hazard profile of Swietemahalactone, a comprehensive PPE strategy is

mandatory to minimize exposure.

Recommended PPE for Handling Swietemahalactone
PPE Category Item Specifications

Hand Protection Gloves
Nitrile gloves (double-gloving

recommended).

Eye Protection Safety Goggles Chemical splash goggles.

Face Protection Face Shield

To be worn in addition to safety

goggles when there is a risk of

splashes.

Body Protection Laboratory Coat Standard laboratory coat.

Respiratory Protection Fume Hood

All handling of

Swietemahalactone powder or

solutions should be performed

in a certified chemical fume

hood.
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Operational Plans: Handling and Storage
Adherence to strict operational procedures is crucial for maintaining a safe laboratory

environment when working with Swietemahalactone.

Standard Operating Procedure for Handling
Preparation: Before handling, ensure all necessary PPE is donned correctly. The work area

within the chemical fume hood should be clean and uncluttered.

Weighing: If working with solid Swietemahalactone, weigh the compound in the fume hood

on a tared weigh boat.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing.

Post-Handling: After handling, wipe down the work area in the fume hood with an appropriate

solvent. Remove PPE in the correct order to avoid cross-contamination.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Storage Plan
Container: Store Swietemahalactone in a tightly sealed, clearly labeled container.

Location: The container should be stored in a cool, dry, and well-ventilated area, away from

incompatible materials.

Access: Restrict access to authorized personnel only.

Disposal Plan
Proper disposal of Swietemahalactone and contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Segregation and Disposal Protocol
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Waste Type Disposal Container Disposal Procedure

Solid Swietemahalactone
Labeled Hazardous Waste

Container

Dispose of as chemical waste

through your institution's

environmental health and

safety (EHS) office.

Contaminated Labware (e.g.,

pipette tips, tubes)

Labeled Hazardous Waste

Container

Segregate from general lab

waste. Dispose of as chemical

waste.

Liquid Waste (solutions

containing

Swietemahalactone)

Labeled Hazardous Waste

Container

Collect in a sealed, compatible

waste container. Do not pour

down the drain. Dispose of as

chemical waste.

Experimental Protocols
As no specific experimental protocols for Swietemahalactone were found, a general protocol

for handling a research chemical of unknown toxicity is provided.

General Protocol for In Vitro Experiments
Stock Solution Preparation:

Don all required PPE.

Perform all work in a chemical fume hood.

Weigh the required amount of Swietemahalactone.

Dissolve in a suitable solvent (e.g., DMSO) to make a concentrated stock solution.

Working Solution Preparation:

Dilute the stock solution to the desired final concentration using the appropriate cell culture

medium or buffer.

Cell Treatment:
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Add the working solution to the cell cultures.

Incubate for the desired time period.

Post-Treatment:

Decontaminate all liquid waste containing Swietemahalactone before disposal.

Dispose of all contaminated labware as hazardous chemical waste.

Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of

Swietemahalactone, from receipt of the compound to the final disposal of waste.
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Receipt of Swietemahalactone

Log Compound in Inventory

Store in Designated Location
(Cool, Dry, Ventilated)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare for Handling

Work in Chemical Fume Hood

Weighing and Solution Preparation

Perform Experiment

Decontaminate Work Area

Segregate Waste
(Solid, Liquid, Contaminated Labware)

Dispose of Waste via EHS

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Swietemahalactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12374289?utm_src=pdf-custom-synthesis
https://www.phytojournal.com/archives/2019/vol8issue4/PartZ/14-1-17-528.pdf
https://www.bircu-journal.com/index.php/birci/article/download/2482/pdf
https://www.mdpi.com/2297-8739/10/5/301
https://www.mdpi.com/2297-8739/10/5/301
https://www.benchchem.com/product/b12374289#personal-protective-equipment-for-handling-swietemahalactone
https://www.benchchem.com/product/b12374289#personal-protective-equipment-for-handling-swietemahalactone
https://www.benchchem.com/product/b12374289#personal-protective-equipment-for-handling-swietemahalactone
https://www.benchchem.com/product/b12374289#personal-protective-equipment-for-handling-swietemahalactone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12374289?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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